Paciforgine
Paciforgine
Brand Name:
Vulcanchem
CAS No.:
136440-72-7
VCID:
VC21172178
InChI:
InChI=1S/C21H34O8/c1-11-9-16(23)17(24)12(2)10-21(5,28)19(26)18(25)13(3)15(7-6-8-22)20(27)29-14(11)4/h6,8,12-13,15-16,18-19,22-23,25-26,28H,7,9-10H2,1-5H3/b8-6+,14-11-
SMILES:
CC1CC(C(C(C(C(C(=O)OC(=C(CC(C1=O)O)C)C)CC=CO)C)O)O)(C)O
Molecular Formula:
C21H34O8
Molecular Weight:
414.5 g/mol
Paciforgine
CAS No.: 136440-72-7
Cat. No.: VC21172178
Molecular Formula: C21H34O8
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136440-72-7 |
|---|---|
| Molecular Formula | C21H34O8 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | (13Z)-5,6,7,11-tetrahydroxy-3-[(E)-3-hydroxyprop-2-enyl]-4,7,9,13,14-pentamethyl-1-oxacyclotetradec-13-ene-2,10-dione |
| Standard InChI | InChI=1S/C21H34O8/c1-11-9-16(23)17(24)12(2)10-21(5,28)19(26)18(25)13(3)15(7-6-8-22)20(27)29-14(11)4/h6,8,12-13,15-16,18-19,22-23,25-26,28H,7,9-10H2,1-5H3/b8-6+,14-11- |
| Standard InChI Key | XJGKKCBILDDTEC-SQKGQWCESA-N |
| Isomeric SMILES | CC1CC(C(C(C(C(C(=O)O/C(=C(\CC(C1=O)O)/C)/C)C/C=C/O)C)O)O)(C)O |
| SMILES | CC1CC(C(C(C(C(C(=O)OC(=C(CC(C1=O)O)C)C)CC=CO)C)O)O)(C)O |
| Canonical SMILES | CC1CC(C(C(C(C(C(=O)OC(=C(CC(C1=O)O)C)C)CC=CO)C)O)O)(C)O |
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